
The Anticancer Potential of Ganoderic Acid DM:
A Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ganoderic acid DM

Cat. No.: B600417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ganoderic acid DM, a lanostane-type triterpenoid isolated from the medicinal mushroom

Ganoderma lucidum, has emerged as a promising candidate in oncology research. Exhibiting a

multifaceted mechanism of action, this natural compound has demonstrated significant

anticancer activity across a variety of cancer cell lines. This technical guide provides an in-

depth review of the current understanding of Ganoderic acid DM's anticancer properties, with

a focus on its effects on cell viability, apoptosis, cell cycle progression, and key signaling

pathways. The information presented herein is intended to serve as a valuable resource for

researchers and professionals in the field of drug discovery and development.

Data Presentation
Cytotoxic Activity of Ganoderic Acid DM
The cytotoxic effects of Ganoderic acid DM have been evaluated against a range of human

cancer cell lines. The half-maximal inhibitory concentration (IC50) values, which represent the

concentration of a drug that is required for 50% inhibition in vitro, are summarized in the table

below.
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Cancer Type Cell Line IC50 (µM)
Treatment
Duration
(hours)

Reference

Prostate Cancer
PC-3 (androgen-

independent)
81.6 Not Specified [1]

LNCaP

(androgen-

dependent)

Not Specified

(dose-dependent

inhibition)

Not Specified [2]

Leukemia K562 18.8 Not Specified [1]

Breast Cancer
MCF-7 (ER-

positive)

Stronger

inhibition than

MDA-MB-231

Not Specified [3][4]

MDA-MB-231

(ER-negative)

Weaker inhibition

than MCF-7
Not Specified [3][4]

Non-Small Cell

Lung Cancer
A549

Not Specified

(dose-

dependent)

48 [5]

NCI-H460

Not Specified

(dose-

dependent)

Not Specified

Note: IC50 values can vary depending on the experimental conditions, including the specific

assay used and the treatment duration.

Effects on Cell Cycle Distribution and Apoptosis
Ganoderic acid DM has been shown to induce cell cycle arrest and apoptosis in various

cancer cell lines. The following tables summarize the quantitative effects on cell cycle

distribution and the induction of apoptosis.

Table 2: Effect of Ganoderic Acid DM on Cell Cycle Distribution in MCF-7 Breast Cancer

Cells[3][4]
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Treatment
% of Cells in G1
Phase

% of Cells in S
Phase

% of Cells in G2/M
Phase

Control Baseline Baseline Baseline

Ganoderic Acid DM Increased Decreased Decreased

Table 3: Induction of Apoptosis by Ganoderic Acid DM[5]

Cell Line Treatment
% of Apoptotic Cells
(Annexin V positive)

A549 (Non-Small Cell Lung

Cancer)
Ganoderic Acid DM Significantly Increased

MCF-7 (Breast Cancer) Ganoderic Acid DM Significantly Increased

Signaling Pathways Modulated by Ganoderic Acid
DM
Ganoderic acid DM exerts its anticancer effects by modulating several key signaling pathways

that are often dysregulated in cancer.

The PI3K/Akt/mTOR Signaling Pathway
The PI3K/Akt/mTOR pathway is a crucial regulator of cell growth, proliferation, and survival.

Ganoderic acid DM has been shown to inhibit this pathway, leading to decreased cancer cell

viability.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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